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Compound of Interest

Compound Name: 2-(Dibutylamino)acetamide

Cat. No.: B15495549 Get Quote

An in-depth analysis of the chemical compound 2-(Dibutylamino)acetamide reveals a notable

scarcity of specific data, including a unique CAS number, which typically serves as a primary

identifier for chemical substances. This absence of a dedicated CAS number in major chemical

databases suggests that "2-(Dibutylamino)acetamide" may not be a commonly synthesized

or commercially available compound, or it may be referred to under different nomenclature.

This technical guide aims to provide relevant information by examining related compounds and

general principles applicable to the synthesis and potential characteristics of N-alkylated

acetamides.

Identifying Related Compounds
While a direct CAS number for 2-(Dibutylamino)acetamide is not readily available, several

structurally similar compounds have been identified in the literature and chemical databases. It

is crucial to distinguish the target compound from these related structures:

N,N-Dibutyl-2-(dibutylamino)acetamide: This compound features two butyl groups on the

amide nitrogen in addition to the two butyl groups on the amine nitrogen. It has a molecular

formula of C18H38N2O.[1]

Acetamide, N-butyl-2-(butylamino)-: This molecule has one butyl group on the amide

nitrogen and one on the amine nitrogen, corresponding to the CAS number 97474-13-0 and

a molecular formula of C10H22N2O.[2]

The intended subject of this guide, 2-(Dibutylamino)acetamide, implies a primary amide

(unsubstituted on the amide nitrogen) and two butyl groups on the amine nitrogen at the 2-
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position.

Physicochemical Properties and Data
Due to the lack of specific experimental data for 2-(Dibutylamino)acetamide, quantitative data

such as melting point, boiling point, and spectral information are not available. For researchers

interested in this molecule, these properties would need to be determined empirically following

its synthesis and purification.

Synthesis of Related Acetamides
The synthesis of N-alkylated acetamides can generally be achieved through several

established synthetic routes. A common method involves the reaction of a haloacetamide with

the corresponding amine. In the case of 2-(Dibutylamino)acetamide, a potential synthetic

pathway could be the reaction of 2-chloroacetamide or 2-bromoacetamide with an excess of

dibutylamine.

A general experimental protocol for a similar synthesis is described for 2-

(alkylamino)acetamides, which involves reacting an amine with a haloacetamide in the

presence of a base, such as potassium carbonate, in a suitable solvent like acetonitrile.[3]

Illustrative Synthetic Workflow
Below is a conceptual workflow for the potential synthesis of 2-(Dibutylamino)acetamide.

Caption: Conceptual workflow for the synthesis of 2-(Dibutylamino)acetamide.

Potential Research Applications
Derivatives of acetamide have been explored in various areas of drug discovery and materials

science. For example, modafinil, a 2-[(diphenylmethyl)sulfinyl]acetamide, is a well-known

wakefulness-promoting agent that acts as a dopamine reuptake inhibitor.[4] Research into

analogues of such compounds aims to elucidate structure-activity relationships for selectivity

across monoamine transporters.[4]

Other research has investigated the synthesis and biological evaluation of acetamide

derivatives for their antimicrobial properties.[5] The core acetamide scaffold can be

functionalized to create libraries of compounds for screening against various biological targets.
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Given the structural features of 2-(Dibutylamino)acetamide, it could potentially be

investigated for its properties as a ligand for metal complexes, a building block in organic

synthesis, or for its biological activity. However, without experimental data, any potential

applications remain speculative.

Conclusion
The specific compound 2-(Dibutylamino)acetamide is not well-documented in scientific

literature, as evidenced by the absence of a dedicated CAS number and associated

experimental data. Researchers and drug development professionals interested in this

molecule would likely need to undertake its de novo synthesis and characterization. The

synthetic methodologies and research contexts of structurally related N-alkylated acetamides

provide a foundational framework for such an endeavor. Future studies would be essential to

determine the physicochemical properties, biological activities, and potential signaling pathway

interactions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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